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Compound of Interest

Compound Name: 5-Bromothiazol-2-amine

Cat. No.: B145681

This guide provides essential safety, handling, and disposal protocols for 5-Bromothiazol-2-
amine, tailored for researchers and professionals in laboratory and drug development settings.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

Hazard Identification and Safety Data

5-Bromothiazol-2-amine and its common salt, 2-Amino-5-bromothiazole monohydrobromide,
are classified as hazardous substances. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The compound is a solid, often appearing as a light yellow to
pale brown crystalline powder.[1]

Key safety information is summarized in the table below.
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Identifier Value Reference
GHS Pictogram GHSO07 (Exclamation Mark) [2][3]
Signal Word Warning [1][2]13]

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [1112]131[4]
irritation. H335: May cause

respiratory irritation.

3034-22-8 (Free base), 61296-
CAS Number . [21[5]
22-8 (Monohydrobromide)

Physical State Solid, Crystalline Powder [1][5]
Melting Point ~165 °C (decomposes) [2][5]
Incompatibilities Strong oxidizing agents. [5]

Store in a cool, dry, well-
ventilated place under an inert
N atmosphere. Keep container
Storage Conditions _ . [1]
tightly closed. The material is
noted to be hygroscopic and

air-sensitive.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following equipment
must be worn at all times when handling 5-Bromothiazol-2-amine.

e Eye and Face Protection: Wear chemical safety goggles or glasses with side shields
conforming to NIOSH (US) or EN 166 (EU) standards.[4][5] A face shield may be required for
operations with a high risk of splashing.

e Skin Protection:
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o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves
for integrity before use and use proper removal techniques to avoid skin contact.[1][4]
Dispose of contaminated gloves after use.[4]

o Protective Clothing: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[5] For larger quantities or when there is a significant risk of spillage, a chemical-
resistant apron is recommended.

o Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if
ventilation is inadequate or if dust is generated.[2][3] For operations that may generate
significant aerosols or vapors, a respirator with an appropriate cartridge is necessary.[6]

o Footwear: Wear closed-toe shoes. In areas with a high risk of spills, chemical-resistant boots
or shoe covers should be used.

Operational and Handling Plan

A systematic approach to handling ensures minimal exposure and contamination.
Step 1: Preparation and Engineering Controls

e Ventilation: Always handle 5-Bromothiazol-2-amine in a well-ventilated area, preferably
within a chemical fume hood.[1][4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[1]

» Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[1][4]
Step 2: Chemical Handling

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1][4]

» Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid breathing in
dust or vapors.[1]
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o Spill Management: In case of a spill, do not create dust. Sweep up the spilled solid and
shovel it into a suitable, labeled container for disposal.[1][5]

Step 3: Post-Handling
e Decontamination: Clean the work area thoroughly after use.

o Storage: Store the chemical in its original, tightly sealed container in a designated, secure
area.[1]

Disposal Plan

5-Bromothiazol-2-amine and its containers are considered hazardous waste and must be
disposed of accordingly.

o Waste Classification: This chemical waste is classified as hazardous.[1]

» Disposal Method: Dispose of the substance and its container at an approved waste disposal
plant or a special waste collection point.[1] Do not empty into drains.[1]

e Regulatory Compliance: All disposal activities must be in accordance with local, regional,
and national hazardous waste regulations.[1][7]

Experimental Protocol Example: Synthesis of 2-
Amino-5-bromothiazole

This section provides a detailed methodology for a common laboratory procedure involving the
handling of a related compound to synthesize 5-Bromothiazol-2-amine, illustrating the
practical application of the safety measures described.

Objective: To synthesize 2-amino-5-bromothiazole from its hydrobromide salt.
Materials:
¢ 2-amino-5-bromothiazole hydrobromide (30.0 g, 116.35 mmol)

e Triethylamine (TEA) (24.1 mL, 174.53 mmol)
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e Tetrahydrofuran (THF) (350 mL)
Procedure:

e Preparation: In a chemical fume hood, prepare a suspension of 2-amino-5-bromothiazole
hydrobromide (30.0 g) in tetrahydrofuran (350 mL) in an appropriately sized flask equipped
with a magnetic stirrer.

e Reaction: While stirring the suspension, add triethylamine (24.1 mL) to the flask.
 Incubation: Stir the resulting mixture at room temperature for 6 hours.

« Filtration: After the reaction is complete, remove the resulting precipitate (triethylammonium
bromide) by filtration.

o Concentration: Concentrate the filtrate under reduced pressure to obtain the 2-amino-5-
bromothiazole product.[1]

« Purification: The resulting product can often be used directly in subsequent reactions without
further purification.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5-Bromothiazol-
2-amine, from initial preparation to final disposal.
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2. Handling Phase

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Bromothiazol-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 5-
Bromothiazol-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145681#personal-protective-equipment-for-handling-
5-bromothiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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